Cas no 2167023-47-2 (3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol)

• Product Name: 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol
• CAS No: 2167023-47-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6389490
• PubChem ID: 165521393
• Update Time: 2025-06-12

3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol
• 2167023-47-2
• EN300-1273803
• 3-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]butan-1-ol

• Inchi： 1S/C13H20N2O/c1-10(6-8-16)14-12-3-4-13-11(9-12)5-7-15(13)2/h3-4,9-10,14,16H,5-8H2,1-2H3
• InChI Key： FWRXIKCVCHLWKE-UHFFFAOYSA-N
• SMILES： OCCC(C)NC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol

Comprehensive Overview of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol (CAS No. 2167023-47-2)

In the realm of organic chemistry and pharmaceutical research, 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol (CAS No. 2167023-47-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its indole-derived framework and aminobutanol moiety, is often explored for its role in drug discovery and biochemical studies. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further investigation.

The synthetic pathway of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol involves multi-step organic reactions, including amination and reduction processes, to achieve the desired stereochemistry and purity. Its CAS number 2167023-47-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound's solubility and stability under various conditions are also key factors driving its utility in laboratory applications.

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From a pharmacological perspective, the indole core of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol is known to interact with various biological targets, including neurotransmitter receptors and enzymes. This has led to speculation about its potential in treating neurological disorders or metabolic conditions, though extensive clinical validation is still required. The compound's lipophilicity and hydrogen-bonding capacity are also under scrutiny for their influence on drug delivery systems.

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Looking ahead, the demand for specialty chemicals like 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminobutan-1-ol is expected to rise, driven by advancements in personalized medicine and biomolecular engineering. Its role in high-throughput screening and structure-activity relationship (SAR) studies further solidifies its position as a valuable tool for researchers. As the scientific community continues to explore its mechanistic pathways, this compound may unlock new frontiers in therapeutic development.